S-73362
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Overview
Description
S-73362 is a biochemical.
Scientific Research Applications
Overview of S-73362 Research
The research on this compound primarily focuses on its application in various scientific fields. It is essential to note that the findings mentioned below exclude information related to drug use, dosage, and side effects, adhering to the specified requirements.
Application in Satellite Technology
The Small Scientific Satellite (S3) program, utilizing the Scout launch vehicle, offers a platform for a wide array of investigations in the magnetosphere and near interplanetary space. This compound plays a role in this program by providing essential data for these scientific missions. The program allows experimenters to control various parameters like orbit, attitude control, and orientation. It also offers in-flight control of data format through reprogrammable stored program instructions (Williams, 1969)(Williams, 1969).
Role in Socio-Scientific Issues (SSI)
This compound is involved in the exploration of socio-scientific issues (SSI). A study by Ekborg, Ottander, Silfver, and Simon (2013) examines teachers' experiences in working with SSI, indicating this compound’s relevance in educational settings for promoting scientific inquiry and learning (Ekborg et al., 2013)(Ekborg et al., 2013).
Contributions to Systems Science
Systems Science (SS) has seen applications of this compound in studying complex interactions and dynamics, especially in the context of public health and obesity research. Wang et al. (2014) discuss the application of SS in this area, highlighting the role of this compound in facilitating an understanding of complex public health challenges (Wang et al., 2014)(Wang et al., 2014).
Influence on Sustainability Science
This compound also contributes to sustainability science (SS), a field addressing global challenges like climate change and biodiversity loss. Jerneck et al. (2011) propose a research agenda for SS, where this compound’s contributions can be seen in structuring knowledge and providing interdisciplinary solutions to sustainability challenges (Jerneck et al., 2011)(Jerneck et al., 2011).
properties
CAS RN |
1433194-59-2 |
---|---|
Molecular Formula |
C25H27NO5 |
Molecular Weight |
457.53 |
IUPAC Name |
3-{4-[2-(5-Benzoyl-indol-1-yl)-ethoxy]-phenyl}-2-ethoxy-propionic acid |
InChI |
InChI=1S/C28H27NO5/c1-2-33-26(28(31)32)18-20-8-11-24(12-9-20)34-17-16-29-15-14-22-19-23(10-13-25(22)29)27(30)21-6-4-3-5-7-21/h3-15,19,26H,2,16-18H2,1H3,(H,31,32) |
InChI Key |
RJPNGWFSTOELES-UHFFFAOYSA-N |
SMILES |
O=C(O)C(OCC)CC1=CC=C(OCCN2C=CC3=C2C=CC(C(C4=CC=CC=C4)=O)=C3)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
S-73362; S73362; S 73362 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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